Cas no 27495-40-5 (Protostemonine)

• Product Name: Protostemonine
• CAS No: 27495-40-5
• MF: C₂₃H₃₁NO₆
• MW: 417.495347261429
• CID: 289173
• PubChem ID: 25256772
• Update Time: 2025-04-19

Protostemonine Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,5-[(1S,3aR,8S,10aS,10bR)-decahydro-1-methyl-8-[(2S,4S)-tetrahydro-4-methyl-5-oxo-2-furanyl]-2H-furo[3,2-c]pyrrolo[1,2-a]azepin-2-ylidene]-4-methoxy-3-methyl-,(5Z)-
• Prostemonin
• QCR-280
• (Z)-4-methoxy-3-methyl-5-((1S,3aR,8S,10aS,10bR)-1-methyl-8-((2S,4S)-4-methyl-5-oxotetrahydrofuran-2-yl)octahydro-1H-furo[3,2-c]pyrrolo[1,2-a]azepin-2(10bH)-ylidene)furan-2(5H)-one
• 4-Methoxy-3-methyl-5-[(2Z,3aR)-1t-methyl-8t-((2S)-4c-methyl-5-oxo-tetrahydro-[2r]furyl)-(3ar,10at,10bt)-decahydro-furo[3,2-c]pyrrolo[1,2-a]azepin-2-yliden]-5H-furan-2-on
• 4-methoxy-3-methyl-5-[(2Z,3aR)-1t-methyl-8t-((2S)-4c-methyl-5-oxo-tetrahydro-[2r]furyl)-(3ar,10at,10bt)-decahydro-furo[3,2-c]pyrrolo[1,2-a]azepin-2-ylidene]-5H-furan-2-one
• 4-methoxy-3-methyl-5-[(2Z,3aR)-1t-methyl-8t-((2S)-4c-methyl-5-oxo-tetrahydro-furan-2r-yl)-(3ar,10at,10bt)-decahydro-furo[3,2-c]pyrrolo[1,2-a]azepin-2-ylidene]-5H-furan-2-one
• Protostemonin
• 4-methoxy-3-methyl-5-[(2Z,3aR)-1t-methyl-8t-((2S)-4c-methyl-5-oxo-tetrahydrofuran-2r-yl)-(3ar,10at,10bt)-decahydro-2H-furo[3,2-c]pyrrolo[1,2-a]azepin-2-ylidene]-5H-furan-2-one
• Protostemonine
• (5Z)-5-[(1S,3aR,8S,10aS,10bR)-Decahydro-1-methyl-8-[(2S,4S)-tetrahydro-4-methyl-5-oxo-2-furanyl]-2H-furo[3,2-c]pyrrolo[1,2-a]azepin-2-ylidene]-4-methoxy-3-methyl-2(5H)-furanone
• BCP07938
• (3S,5S)-5-[(1S,2Z,3a
• A,10a
• A,10b
• A)-Decahydro-2-(2,5-dihydro-3-methoxy-4-methyl-5-oxofuran-2-ylidene)-1
• A-methyl-2H-furo[3,2-c]pyrrolo[1,2-a]azepin-8
• A-yl]
• CID 134695340
• Isoprotostemonine
• AC-34976
• Q27137726
• 27495-40-5
• FS-6853
• CS-0018272
• (5Z)-4-methoxy-3-methyl-5-[(1S,2R,3S,6R,11S)-3-methyl-11-[(2S,4S)-4-methyl-5-oxooxolan-2-yl]-5-oxa-10-azatricyclo[8.3.0.02,6]tridecan-4-ylidene]furan-2-one
• Q-100347
• (5Z)-4-Methoxy-3-methyl-5-{(3aR,10aS,10bR)-1-methyl-8-[(2S,4S)-4-methyl-5-oxooxolan-2-yl]decahydro-2H-furo[3,2-c]pyrrolo[1,2-a]azepin-2-ylidene}furan-2(5H)-one
• MFCD12031634
• PD117996
• HY-N1954
• DTXSID70649501
• AKOS027338621
• CHEBI:69387
• PD087527
• DA-66972

• MDL： MFCD12031634
• Inchi： 1S/C23H31NO6/c1-11-10-17(29-22(11)25)14-7-8-15-18-12(2)20(28-16(18)6-5-9-24(14)15)21-19(27-4)13(3)23(26)30-21/h11-12,14-18H,5-10H2,1-4H3/b21-20-/t11-,12-,14-,15-,16+,17-,18+/m0/s1
• InChI Key： JDGNFRYDHRYXNL-ROHJGGRPSA-N
• SMILES： O1/C(=C2/C(=C(C)C(=O)O/2)OC)/[C@@H](C)[C@H]2[C@H]1CCCN1[C@H]([C@@H]3C[C@H](C)C(=O)O3)CC[C@H]12

Computed Properties

• Exact Mass: 417.21500
• Monoisotopic Mass: 417.21513771 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.3
• Molecular Weight: 417.5

Experimental Properties

• Color/Form: Powder
• Density: 1.27
• Melting Point: 172 ºC
• PSA: 74.30000
• LogP: 2.84260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Stemona alkaloids Stemoamide-type alkaloids